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Executive Summary

This technical guide provides a comprehensive overview of GS87, a synthetic chemical
compound, and its function within a cellular context. It is crucial to note that GS87 is not an
endogenous cellular component but rather a highly specific and potent inhibitor of Glycogen
Synthase Kinase 3 (GSK3). Its primary role in experimental settings is to modulate the activity
of the GSK3 signaling pathway, which has significant implications for various cellular
processes, most notably cell differentiation. This guide will detail the mechanism of action of
GS87, present quantitative data on its activity, outline relevant experimental protocols, and
provide visual representations of the signaling pathways it influences.

Introduction to GS87

GS87 is a small molecule inhibitor that targets the alpha (a) and beta () isoforms of Glycogen
Synthase Kinase 3.[1] GSK3 is a serine/threonine kinase that plays a pivotal role in a multitude
of cellular processes, including metabolism, cell proliferation, differentiation, and apoptosis.
Dysregulation of GSK3 activity has been implicated in a range of diseases, including
neurodegenerative disorders, metabolic diseases, and cancer. GS87 offers a valuable tool for
researchers to probe the function of GSK3 and to explore its potential as a therapeutic target.
One of the most well-documented effects of GS87 is its ability to induce extensive
differentiation in Acute Myeloid Leukemia (AML) cells.[1][2]
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Mechanism of Action

GS87 functions as a competitive inhibitor of GSK3. It binds to the ATP-binding pocket of the
kinase, preventing the phosphorylation of its downstream substrates. This inhibition of GSK3
leads to the activation of signaling pathways that are normally suppressed by GSKS3 activity.
For instance, in the context of AML, the inhibition of GSK3 by GS87 has been shown to
activate GSK3-dependent signaling components, including the MAPK signaling pathway, which
in turn promotes cell differentiation.[1]

Quantitative Data

The following tables summarize the key quantitative parameters of GS87 activity.

Table 1: Inhibitory Concentration (IC50) of GS87 against GSK3 Isoforms

Target IC50 (nM)
GSK3a 415
GSK3p 521

(Data sourced from MedchemExpress)[1]

Table 2: Physicochemical Properties of GS87

Property Value
Molecular Formula C16H11Ns02S
Molecular Weight 337.36 g/mol
Purity >98%

(Data sourced from CymitQuimica)

Signaling Pathways

The following diagrams illustrate the signaling pathways affected by GS87.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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